Cas no 131727-29-2 (3,5-diethyl 1-(2-bromoethyl)-1H-pyrazole-3,5-dicarboxylate)

3,5-diethyl 1-(2-bromoethyl)-1H-pyrazole-3,5-dicarboxylate structure
131727-29-2 structure
Product Name:3,5-diethyl 1-(2-bromoethyl)-1H-pyrazole-3,5-dicarboxylate
CAS No:131727-29-2
MF:C11H15BrN2O4
MW:319.151802301407
MDL:MFCD08458289
CID:898733
PubChem ID:21647291
Update Time:2025-04-19

3,5-diethyl 1-(2-bromoethyl)-1H-pyrazole-3,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • Diethyl 1-(2-bromoethyl)-1H-pyrazole-3,5-dicarboxylate
    • diethyl 1-(2-bromo-ethyl)-1h-pyrazole-3,5-dicarboxylic acid
    • diethyl 1-(2-bromoethyl)pyrazole-3,5-dicarboxylate
    • 1H-pyrazole-3,5-dicarboxylic acid, 1-(2-bromoethyl)-, diethyl ester
    • 1-(2-BroMo-ethyl)-1H-pyrazole-3,5-dicarboxylic acid diMethyl ester
    • 3,5-diethyl 1-(2-bromoethyl)-1H-pyrazole-3,5-dicarboxylate
    • MDL: MFCD08458289
    • Inchi: 1S/C11H15BrN2O4/c1-3-17-10(15)8-7-9(11(16)18-4-2)14(13-8)6-5-12/h7H,3-6H2,1-2H3
    • InChI Key: UUVHLLQMLWTCHF-UHFFFAOYSA-N
    • SMILES: C1(C(OCC)=O)=CC(=NN1CCBr)C(OCC)=O

Computed Properties

  • Exact Mass: 318.02155
  • Monoisotopic Mass: 318.022
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 8
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.4A^2

Experimental Properties

  • Density: 1.48
  • Boiling Point: 395.5°C at 760 mmHg
  • Flash Point: 193°C
  • Refractive Index: 1.558
  • PSA: 70.42

3,5-diethyl 1-(2-bromoethyl)-1H-pyrazole-3,5-dicarboxylate Pricemore >>

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